Cas no 2684-82-4 (Benzo[2,1-b:3,4-b']dipyran-2,9-dione(8CI,9CI))

• Product Name: Benzo[2,1-b:3,4-b']dipyran-2,9-dione(8CI,9CI)
• CAS No: 2684-82-4
• MF: C₁₂H₆O₄
• MW: 214.17364358902
• CID: 277571
• PubChem ID: 57376492
• Update Time: 2025-04-19

Benzo[2,1-b:3,4-b']dipyran-2,9-dione(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[2,1-b:3,4-b']dipyran-2,9-dione(8CI,9CI)
• pyrano[3,2-h]chromene-2,9-dione
• 2-Propenoic acid, 3,3'-(2,3-dihydroxy-1,4-phenylene)bis-,di-d-lactone
• 2-Propenoic acid,3-(8-hydroxy-2-oxo-2H-1-benzopyran-7-yl)-, d-lactone
• a-Pyrono[5',6':7,8]coumarin
• p-Benzenediacrylicacid, 2,3-dihydroxy-, di-d-lactone (7CI)
• DTXSID20725208
• 2684-82-4
• Benzo[1,2-b:6,5-b']dipyran-2,9-dione

• Inchi： 1S/C12H6O4/c13-9-5-3-7-1-2-8-4-6-10(14)16-12(8)11(7)15-9/h1-6H
• InChI Key： CJIHIABXQLJZHI-UHFFFAOYSA-N
• SMILES： O1C(C=CC2=CC=C3C=CC(=O)OC3=C12)=O

Computed Properties

• Exact Mass: 214.02658
• Monoisotopic Mass: 214.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6